![molecular formula C13H10FNO2 B2762618 1-(6-(3-Fluorophenoxy)-3-pyridinyl)ethanone CAS No. 1546211-01-1](/img/structure/B2762618.png)
1-(6-(3-Fluorophenoxy)-3-pyridinyl)ethanone
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Description
This usually includes the compound’s systematic name, common names, and structural formula. For example, the compound “1-(3-Fluorophenyl)ethanone” has a molecular formula of C8H7FO .
Molecular Structure Analysis
This involves analyzing the compound’s molecular structure using techniques like X-ray crystallography, NMR spectroscopy, etc. The structure of a similar compound, “1-(3-Fluorophenyl)ethanone”, is available .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, spectral properties, etc. For example, the compound “1-(3-Fluorophenyl)ethanone” has a molecular weight of 138.139 Da .Scientific Research Applications
Synthesis and Application in Organic Chemistry
This compound plays a pivotal role in synthesizing various organic compounds. For instance, it contributes to the synthesis of 2- and 3-aminobenzo[b]thiophenes, showcasing its utility in organic synthesis. These applications extend to potential use in the pharmaceutical industry .
Molecular Structure Analysis
Studies on derivatives of 1-(3-Fluorophenyl)ethanone, such as (E)-1-([(1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl)]diazenyl)phenyl)ethanone, have been conducted to understand their molecular structures. These analyses are crucial for developing new materials and drugs, as well as for unraveling intermolecular interactions .
Enantioselective Synthesis Research
Researchers have explored the enantioselective synthesis of (S)-(-)-1-(4-Fluorophenyl)ethanol, an intermediate in the production of various pharmaceuticals. Achieving enantiomerically pure compounds is vital for drug development, making this research highly relevant .
Electrophilic Bromination in Organic Chemistry
The selective α-monobromination of compounds, including 1-(3-Fluorophenyl)ethanone derivatives, demonstrates its significance in organic chemistry for functional group transformations. This reaction pathway opens up possibilities for creating novel compounds with specific properties .
Charge Density Analysis in Molecular Chemistry
Research on charge density analysis, as exemplified by 1-(2-hydroxy-5-nitrophenyl)ethanone, provides insights into electron distribution within molecules. Understanding charge density is valuable for deciphering chemical bonding and reactivity patterns .
properties
IUPAC Name |
1-[6-(3-fluorophenoxy)pyridin-3-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO2/c1-9(16)10-5-6-13(15-8-10)17-12-4-2-3-11(14)7-12/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCROGESZMGKODY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN=C(C=C1)OC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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